Cas no 1807137-85-4 (4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-methanol
• CAS No: 1807137-85-4
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4893470
• Update Time: 2025-05-24

4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-methanol

• Inchi： 1S/C8H8F2INO/c1-4-5(8(9)10)2-7(11)12-6(4)3-13/h2,8,13H,3H2,1H3
• InChI Key： KTVVGXBVRQLCNM-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C)C(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-methanol

Comprehensive Overview of 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-methanol (CAS No. 1807137-85-4)

4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-methanol (CAS No. 1807137-85-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the methylpyridine core and methanol functional group, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines like 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-methanol has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation agrochemicals and pharmaceutical candidates. The compound’s iodo moiety also facilitates cross-coupling reactions, a hot topic in modern synthetic chemistry, aligning with trends in green chemistry and sustainable synthesis.

The synthesis and applications of CAS No. 1807137-85-4 are frequently discussed in academic forums and patent literature. Its relevance to heterocyclic chemistry and medicinal chemistry makes it a subject of ongoing exploration. For instance, the difluoromethyl group is known to improve the lipophilicity and membrane permeability of drug molecules, addressing key challenges in drug delivery systems. This aligns with current industry focus on precision medicine and targeted therapies.

From an industrial perspective, 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-methanol is often highlighted in discussions about high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research frequently seek this compound for proprietary projects. Its compatibility with palladium-catalyzed reactions and other catalytic processes further underscores its utility in process optimization and scale-up production.

Environmental and regulatory considerations are also pivotal when working with halogenated pyridines. The compound’s iodo substituent necessitates careful handling to ensure compliance with waste management protocols. This resonates with broader industry shifts toward eco-friendly manufacturing and green solvents, topics frequently searched by professionals in chemical engineering and process development.

In summary, 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-methanol (CAS No. 1807137-85-4) represents a convergence of cutting-edge chemistry and practical applications. Its role in advancing drug discovery, agrochemical innovation, and material science ensures its continued relevance in both academic and industrial settings. As research evolves, this compound is poised to remain a focal point in discussions about molecular design and functional group transformations.